Cas no 2034369-01-0 (2-(3-chloro-4-methoxyphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide)

• Product name: 2-(3-chloro-4-methoxyphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide
• CAS No: 2034369-01-0
• MF: C₁₇H₁₈ClN₃O₃
• MW: 347.796123027802
• CID: 5352304

2-(3-chloro-4-methoxyphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-methoxyphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide
• 2-(3-chloro-4-methoxyphenyl)-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)acetamide

• Inchi： 1S/C17H18ClN3O3/c1-24-15-5-2-10(6-13(15)18)7-16(22)19-12-3-4-14-11(8-12)9-17(23)21-20-14/h2,5-6,9,12H,3-4,7-8H2,1H3,(H,19,22)(H,21,23)
• InChI Key： PFLWQUBVANLKKU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(NC1CC2=CC(NN=C2CC1)=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 575
• Topological Polar Surface Area: 79.8
• XLogP3: 1.5

Additional information on 2-(3-chloro-4-methoxyphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide

Comprehensive Analysis of 2-(3-chloro-4-methoxyphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide (CAS No. 2034369-01-0)

The compound 2-(3-chloro-4-methoxyphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide (CAS No. 2034369-01-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a chloro-methoxyphenyl moiety and a hexahydrocinnolin core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its acetamide functional group, which is often associated with bioactive properties.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. This compound aligns with these trends, as its 3-oxo-2,3,5,6,7,8-hexahydrocinnolin scaffold is reminiscent of structures used in kinase inhibition and GPCR targeting. Such properties make it a subject of interest for researchers exploring treatments for chronic inflammatory conditions and metabolic disorders, which are among the most searched topics in biomedical literature today.

The synthesis and characterization of 2-(3-chloro-4-methoxyphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide require meticulous attention to detail, particularly in optimizing yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its structure and ensuring reproducibility. These methods are frequently discussed in online forums and academic circles, reflecting their importance in modern drug discovery workflows.

From a pharmacological perspective, the compound’s chloro-methoxyphenyl group may contribute to its lipophilicity, potentially enhancing membrane permeability—a critical factor in drug bioavailability. Meanwhile, the hexahydrocinnolin ring system could impart conformational rigidity, influencing binding affinity to biological targets. Such attributes are highly relevant to researchers investigating structure-activity relationships (SAR), a hot topic in medicinal chemistry.

Beyond its potential therapeutic applications, 2-(3-chloro-4-methoxyphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide also serves as a valuable tool compound in chemical biology. Its unique structure enables studies on molecular recognition and protein-ligand interactions, areas that are frequently explored in high-impact journals and at international conferences. These themes resonate with the broader scientific community, as evidenced by the growing number of related publications and patent filings.

In summary, 2-(3-chloro-4-methoxyphenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide (CAS No. 2034369-01-0) represents a compelling area of research at the intersection of chemistry and biology. Its structural features and potential applications align with current trends in drug discovery, making it a compound of enduring interest to both academia and industry.